Cas no 30804-52-5 (N-Acetyl L-Thyroxine Ethyl Ester)

• Product Name: N-Acetyl L-Thyroxine Ethyl Ester
• CAS No: 30804-52-5
• MF: C₁₉H₁₇I₄NO₅
• MW: 846.959874868393
• CID: 916204
• PubChem ID: 69878928
• Update Time: 2025-05-26

N-Acetyl L-Thyroxine Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• N-Acetyl-L-thyroxine Ethyl Ester
• N-Acetyl L-Thyroxine Ethyl Ester
• N-ACETYL L-THYROXINE ETHYL ESTER,WHITE SOLID
• ethyl (2R)-2-acetamido-3-[4-(4-hydroxy-3,5-diiodophenoxy)-3,5-diiodophenyl]propanoate
• SCHEMBL6723726
• ethyl (2S)-2-acetamido-3-[4-(4-hydroxy-3,5-diiodophenoxy)-3,5-diiodophenyl]propanoate
• DB-255588
• (S)-Ethyl 2-acetamido-3-(4-(4-hydroxy-3,5-diiodophenoxy)-3,5-diiodophenyl)propanoate
• 30804-52-5

• Inchi： 1S/C19H17I4NO5/c1-3-28-19(27)16(24-9(2)25)6-10-4-14(22)18(15(23)5-10)29-11-7-12(20)17(26)13(21)8-11/h4-5,7-8,16,26H,3,6H2,1-2H3,(H,24,25)/t16-/m0/s1
• InChI Key： HXNJCVUANVPHHP-INIZCTEOSA-N
• SMILES： IC1C(=C(C=C(C=1)C[C@@H](C(=O)OCC)NC(C)=O)I)OC1C=C(C(=C(C=1)I)O)I

Computed Properties

• Exact Mass: 846.72900
• Monoisotopic Mass: 846.7286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• PSA: 88.35000
• LogP: 6.05350

Additional information on N-Acetyl L-Thyroxine Ethyl Ester

N-Acetyl L-Thyroxine Ethyl Ester: A Comprehensive Overview

N-Acetyl L-Thyroxine Ethyl Ester, also known by its CAS number CAS No. 30804-52-5, is a compound of significant interest in the fields of pharmacology and biochemistry. This compound is a derivative of thyroxine, a hormone produced by the thyroid gland, and has been extensively studied for its potential applications in drug development and metabolic regulation.

The structure of N-Acetyl L-Thyroxine Ethyl Ester includes an acetyl group attached to the amino acid thyroxine, which is further esterified with an ethyl group. This modification enhances the compound's stability and bioavailability, making it a promising candidate for therapeutic use. Recent studies have explored its role in modulating thyroid hormone signaling pathways, which are critical for maintaining metabolic homeostasis.

One of the most notable advancements in research on CAS No. 30804-52-5 involves its application in treating metabolic disorders such as obesity and diabetes. Preclinical trials have demonstrated that this compound can enhance energy expenditure and improve insulin sensitivity without causing adverse effects on thyroid function. These findings suggest that N-Acetyl L-Thyroxine Ethyl Ester could be a safer alternative to traditional thyroid hormone therapies.

In addition to its metabolic benefits, N-Acetyl L-Thyroxine Ethyl Ester has shown potential in neuroprotection and cognitive enhancement. Studies have indicated that this compound can promote neuronal survival and improve memory function in animal models of neurodegenerative diseases. This dual functionality underscores its versatility as a therapeutic agent across multiple therapeutic areas.

The synthesis of CAS No. 30804-52-5 involves a multi-step chemical process that ensures high purity and consistency. Researchers have optimized the synthesis pathway to minimize byproducts and maximize yield, making large-scale production feasible for commercial applications. Quality control measures are strictly implemented to ensure the compound meets regulatory standards for pharmaceutical use.

From an environmental perspective, the production and disposal of N-Acetyl L-Thyroxine Ethyl Ester have been evaluated for their ecological impact. Studies indicate that the compound degrades efficiently under standard environmental conditions, reducing concerns about long-term persistence in ecosystems.

In conclusion, N-Acetyl L-Thyroxine Ethyl Ester, identified by its CAS number CAS No. 30804-52-5, represents a cutting-edge advancement in thyroid hormone derivatives. Its unique properties and broad range of applications position it as a key player in future drug development efforts aimed at addressing metabolic and neurological disorders.